Cas no 2228881-35-2 (4-(2-bromo-5-methylphenyl)butan-2-ol)
4-(2-bromo-5-methylphenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-bromo-5-methylphenyl)butan-2-ol
- 2228881-35-2
- EN300-1908225
-
- Inchi: 1S/C11H15BrO/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3,6-7,9,13H,4-5H2,1-2H3
- InChI Key: XSGYFTCFOGWJDU-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C)C=C1CCC(C)O
Computed Properties
- Exact Mass: 242.03063g/mol
- Monoisotopic Mass: 242.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
4-(2-bromo-5-methylphenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908225-0.05g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1908225-0.1g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1908225-0.25g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1908225-0.5g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1908225-1.0g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1908225-2.5g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1908225-5.0g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1908225-10.0g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1908225-1g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1908225-5g |
4-(2-bromo-5-methylphenyl)butan-2-ol |
2228881-35-2 | 5g |
$2443.0 | 2023-09-18 |
4-(2-bromo-5-methylphenyl)butan-2-ol Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-(2-bromo-5-methylphenyl)butan-2-ol
Comprehensive Overview of 4-(2-bromo-5-methylphenyl)butan-2-ol (CAS No. 2228881-35-2): Properties, Applications, and Industry Insights
4-(2-bromo-5-methylphenyl)butan-2-ol (CAS No. 2228881-35-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated aromatic alcohol combines a 2-bromo-5-methylphenyl moiety with a butan-2-ol chain, offering versatile reactivity for synthetic applications. As researchers explore halogenated intermediates for drug discovery, compounds like this are increasingly scrutinized for their potential in creating bioactive molecules.
The compound's molecular structure (C11H15BrO) features strategic functional groups that enable diverse chemical transformations. The bromine substituent at the 2-position facilitates cross-coupling reactions, while the hydroxyl group allows for further derivatization. Recent literature highlights its utility in constructing chiral building blocks, particularly in asymmetric synthesis methodologies that are revolutionizing modern medicinal chemistry.
From a commercial perspective, 4-(2-bromo-5-methylphenyl)butan-2-ol addresses growing demands for high-purity intermediates in API manufacturing. Pharmaceutical developers frequently search for compounds with this structural motif when designing kinase inhibitors or GPCR-targeting molecules. The methyl group's steric influence and bromine's electronic effects create valuable spatial and electronic properties for structure-activity relationship (SAR) studies.
Analytical characterization of CAS 2228881-35-2 typically involves advanced techniques like HPLC-MS and NMR spectroscopy. Purity standards exceeding 98% are often required for research applications, driving innovations in chromatographic purification methods. The compound's stability profile makes it suitable for long-term storage under inert conditions, a key consideration for inventory management in contract research organizations.
Environmental and regulatory aspects of brominated compounds remain a hot topic in green chemistry circles. While not classified as hazardous, responsible handling protocols align with PRINCIPLES-12 guidelines for sustainable chemistry. Researchers are exploring catalytic bromination methods to improve the synthetic route's atom economy, reflecting industry-wide shifts toward eco-friendly synthesis.
Market intelligence suggests growing interest in 4-(2-bromo-5-methylphenyl)butan-2-ol from Asia-Pacific pharmaceutical hubs. Patent analyses reveal its incorporation in proprietary synthetic routes for CNS-active compounds. The compound's logP value (estimated 2.8-3.2) positions it favorably for developing molecules with optimal blood-brain barrier permeability, addressing a critical need in neurological drug development.
Technical discussions in online forums frequently address scaling challenges for this intermediate. Process chemists emphasize the importance of temperature control during bromination steps and inert atmosphere protection for the alcohol functionality. These practical considerations make CAS 2228881-35-2 a frequent subject in process optimization webinars and technical bulletins.
Emerging applications in material science are expanding the compound's utility beyond life sciences. Its aromatic system shows promise as a monomer precursor for specialty polymers with tailored optical properties. This dual-use potential increases its relevance in convergence technologies where pharmaceutical and material innovations intersect.
Quality control specifications for 4-(2-bromo-5-methylphenyl)butan-2-ol continue to evolve with analytical advancements. Leading suppliers now provide coA documentation including residual solvent profiles and heavy metal screening, meeting stringent ICH guidelines for pharmaceutical ingredients. This level of characterization supports its use in GLP-compliant research environments.
The compound's crystallinity properties have become a subject of recent investigation, with polymorph screening gaining importance for formulation development. Computational chemistry approaches are being applied to predict its solid-state behavior, reducing experimental screening time in preformulation studies.
Supply chain dynamics for CAS 2228881-35-2 reflect broader trends in fine chemicals distribution. Just-in-time manufacturing approaches and regional stockpiling strategies are being implemented to ensure availability for critical research programs. These logistical developments parallel the compound's rising importance in drug discovery pipelines worldwide.
2228881-35-2 (4-(2-bromo-5-methylphenyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)